Cas no 600-30-6 (2,3-dibromobutyric acid)

• Product Name: 2,3-dibromobutyric acid
• CAS No: 600-30-6
• MF: C₄H₆Br₂O₂
• MW: 245.897240161896
• CID: 82661
• PubChem ID: 95386
• Update Time: 2025-05-22

2,3-dibromobutyric acid Chemical and Physical Properties

Names and Identifiers

• 2,3-dibromobutyric acid
• 2,3-dibromobutanoic acid
• 2,3-Dibrom-buttersaeure
• Butanoic acid,2,3-dibromo
• MFCD00014334
• W-105284
• NS00043324
• Nitroacetaldehydedimethylacetal
• 2 pound not3-Dibromobutyric acid
• DTXSID80870667
• 600-30-6
• .alpha.,.beta.-Dibromobutyric acid
• .alpha.,.beta.-Dibromo-n-butyric acid
• 2,3-dibromo-butyric acid
• SCHEMBL3070137
• AKOS004907945
• CS-0454034
• FT-0609519
• Butanoic acid, 2,3-dibromo-
• EINECS 209-992-1
• 2,3-Dibromobutanoic acid #
• HESQKTULJLBDRF-UHFFFAOYSA-N
• NSC6207
• NSC 6207
• NSC-6207
• DB-053516

• MDL： MFCD00014334
• Inchi： 1S/C4H6Br2O2/c1-2(5)3(6)4(7)8/h2-3H,1H3,(H,7,8)
• InChI Key： HESQKTULJLBDRF-UHFFFAOYSA-N
• SMILES： BrC(C)C(C(=O)O)Br
• BRN： 1721669

Computed Properties

• Exact Mass: 243.87300
• Monoisotopic Mass: 243.873
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 94
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.9671 (rough estimate)
• Melting Point: 86-90 °C
• Boiling Point: 100-110°C 2mm
• Flash Point: 100-110°C/2mm
• Refractive Index: 1.5220 (estimate)
• PSA: 37.30000
• LogP: 1.61790
• Solubility: Not available

2,3-dibromobutyric acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：3261
• Hazard Category Code： 34
• Safety Instruction： S28A-S26
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,3-dibromobutyric acid

Introduction to 2,3-Dibromobutyric Acid (CAS No. 600-30-6)

2,3-Dibromobutyric acid, also known by its CAS number CAS No. 600-30-6, is a brominated organic compound with the molecular formula C4H6Br2O2. This compound is a derivative of butyric acid, where two bromine atoms are substituted at the 2nd and 3rd positions of the carbon chain. The compound is widely studied for its unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The structure of 2,3-dibromobutyric acid consists of a four-carbon chain with a carboxylic acid group at one end and two bromine atoms attached to the second and third carbons. This substitution pattern makes it a valuable intermediate in organic synthesis due to its reactivity and versatility. Recent studies have highlighted its role in the development of novel drugs targeting specific biological pathways.

One of the most significant applications of 2,3-dibromobutyric acid is in the field of pharmacology. Researchers have explored its potential as a precursor for synthesizing bioactive compounds with anti-inflammatory and anti-cancer properties. For instance, a study published in 2023 demonstrated that derivatives of this compound can inhibit the activity of certain enzymes involved in inflammation, offering new avenues for treating chronic inflammatory diseases.

In addition to its pharmacological applications, CAS No. 600-30-6 has also been investigated for its role in agrochemicals. Scientists have found that certain derivatives of this compound can act as effective herbicides by interfering with plant metabolic pathways. This discovery has sparked interest in developing eco-friendly agricultural solutions that minimize environmental impact while maintaining crop productivity.

The synthesis of 2,3-dibromobutyric acid involves a multi-step process that typically includes bromination reactions followed by purification techniques such as chromatography and crystallization. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the degradation pathways of CAS No. 600-30-6 is crucial for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, this compound can undergo biodegradation by microorganisms, reducing its persistence in the environment. However, further research is needed to fully characterize its environmental fate and toxicity profiles.

In conclusion, 2,3-dibromobutyric acid (CAS No. 600-30-6) is a versatile compound with promising applications across multiple industries. Its unique chemical properties and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agriculture, and beyond. As ongoing studies continue to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an increasingly important role in modern science.